Cas no 62787-63-7 (2,6-Piperazinedione, 1-methyl-4-(phenylmethyl)-)

2,6-Piperazinedione, 1-methyl-4-(phenylmethyl)- structure
62787-63-7 structure
Product Name:2,6-Piperazinedione, 1-methyl-4-(phenylmethyl)-
CAS No:62787-63-7
MF:C12H14N2O2
MW:218.251762866974
CID:431252
PubChem ID:57936424
Update Time:2025-04-19

2,6-Piperazinedione, 1-methyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperazinedione, 1-methyl-4-(phenylmethyl)-
    • 4-benzyl-1-methylpiperazine-2,6-dione
    • DTXSID90728322
    • SCHEMBL1101974
    • 62787-63-7
    • Inchi: 1S/C12H14N2O2/c1-13-11(15)8-14(9-12(13)16)7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
    • InChI Key: JVFKAMMGEVOTFB-UHFFFAOYSA-N
    • SMILES: O=C1CN(CC2C=CC=CC=2)CC(N1C)=O

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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